Tr-PEG9

Specification

• CAS No.: 1144113-16-5
• Molecular Formula: C35H48O9
• Molecular Weight: 612.76
• IUPAC Name: 2-[2-[2-[2-[2-[2-[2-(2-trityloxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethanol
• Standard InChI: InChI=1S/C35H48O9/c36-16-17-37-18-19-38-20-21-39-22-23-40-24-25-41-26-27-42-28-29-43-30-31-44-35(32-10-4-1-5-11-32,33-12-6-2-7-13-33)34-14-8-3-9-15-34/h1-15,36H,16-31H2
• Standard InChI Key: QMAWPOYSSQJMMG-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)OCCOCCOCCOCCOCCOCCOCCOCCO
• Appearance: Solid powder

Introduction

Chemical Identity and Structure

Tr-PEG9 (CAS: 1144113-16-5) is a polyethylene glycol derivative with a molecular formula of C35H48O9 and a molecular weight of 612.76741 Da. The compound contains a trityl (triphenylmethyl) protecting group at one end of a nine-unit polyethylene glycol chain, with a free hydroxyl group at the opposite terminus. The trityl group serves as a selective protecting group for the primary alcohol, while the terminal hydroxyl group remains available for further chemical modifications.

Key Physical and Chemical Properties

The physical and chemical properties of Tr-PEG9 are dictated by both the hydrophilic PEG chain and the hydrophobic trityl protecting group. The PEG chain significantly enhances the water solubility of conjugated molecules, while the trityl group provides selective protection that can be removed under mild acidic conditions.

Property	Value/Description
Name	Tr-PEG9
CAS Number	1144113-16-5
Molecular Formula	C35H48O9
Molecular Weight	612.76741 Da
Physical Appearance	Light colored viscous liquid/solid
Solubility	Enhanced water solubility due to PEG chain
Protecting Group	Trityl (Tr) group for primary alcohols
Reactive Site	Terminal hydroxyl group
Storage Temperature	-20°C recommended
Shipping Conditions	Room temperature

Structural Significance

The structure of Tr-PEG9 combines the beneficial properties of polyethylene glycol with the selective protection offered by the trityl group. The nine ethylene glycol units provide an optimal chain length for many bioconjugation applications, offering sufficient spacing between conjugated molecules while maintaining water solubility. The trityl protecting group is particularly valuable because it can be selectively removed under mild acidic conditions, allowing for controlled sequential synthesis.

Applications and Uses

Tr-PEG9 has various applications in biomedical research and pharmaceutical development, largely due to its unique structure and properties.

Bioconjugation Chemistry

The primary application of Tr-PEG9 is in bioconjugation chemistry, where it serves as a valuable linker for connecting biomolecules or therapeutic agents. The compound's architecture allows for selective chemistry at the terminal hydroxyl group while the trityl-protected end remains inert until deprotection is desired.

Antibody-Drug Conjugate (ADC) Development

Similar to its shorter analog Tr-PEG8-OH, Tr-PEG9 can function as a non-cleavable linker in the synthesis of antibody-drug conjugates (ADCs). In this application, the PEG chain provides a spacer between the antibody and the cytotoxic drug, improving solubility and potentially enhancing the pharmacokinetic properties of the conjugate.

The hydrophilic nature of the PEG chain can help mitigate the hydrophobicity of attached drugs, leading to improved solubility and potentially reduced aggregation of the final ADC product.

Comparative Analysis with Related Compounds

Tr-PEG9 is part of a family of PEG derivatives that vary in chain length and end-group functionality. Comparing Tr-PEG9 with related compounds provides insight into structure-function relationships.

Comparison with Tr-PEG8-OH

Tr-PEG8-OH (also known as Tr-PEG8) is a close analog of Tr-PEG9, differing only in having eight rather than nine ethylene glycol units. Both compounds share the trityl protecting group and terminal hydroxyl functionality and have similar applications in bioconjugation and ADC development.

The additional ethylene glycol unit in Tr-PEG9 may provide slightly enhanced water solubility and a marginally longer spacer length, which could be advantageous in certain applications where increased distance between conjugated components is desired.

Comparison with Unprotected PEG-9

Standard PEG-9 (without the trityl group) is a polyethylene glycol derivative containing nine ethylene glycol units but lacking the selective protection offered by the trityl group. While PEG-9 is useful as a humectant, emulsifier, and stabilizer in pharmaceutical and cosmetic formulations, it lacks the chemical selectivity that makes Tr-PEG9 valuable for sequential synthetic applications.

PEG-9 is typically a colorless viscous liquid with CAS number 25322-68-3, whereas Tr-PEG9 has different physical properties due to the presence of the trityl group.

Research Applications and Future Perspectives

Current research involving Tr-PEG9 and similar PEG derivatives continues to expand, with several promising directions for future development.

Recent Advances in Bioconjugation

The field of bioconjugation chemistry has seen significant advances in recent years, with PEG linkers like Tr-PEG9 playing important roles in the development of targeted therapeutics, imaging agents, and diagnostic tools. The controlled reactivity and favorable solubility properties of Tr-PEG9 make it particularly suited for such applications.

Future Research Directions

Future research involving Tr-PEG9 might focus on:

• Development of more efficient synthetic routes for large-scale production

• Investigation of structure-activity relationships in various bioconjugates

• Exploration of novel applications in emerging therapeutic modalities

• Optimization of Tr-PEG9-based linkers for specific biological targets or environments